Cas no 941903-09-9 (2-(4-benzylpiperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline)

• Product Name: 2-(4-benzylpiperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline
• CAS No: 941903-09-9
• MF: C₂₉H₂₇F₃N₂O
• MW: 476.532697916031
• CID: 6260144
• PubChem ID: 16812589
• Update Time: 2025-09-19

2-(4-benzylpiperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzylpiperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline
• 2-(4-benzylpiperidin-1-yl)-8-{[4-(trifluoromethyl)phenyl]methoxy}quinoline
• 2-(4-benzylpiperidin-1-yl)-8-[[4-(trifluoromethyl)phenyl]methoxy]quinoline
• F2255-0786
• AKOS024631819
• 941903-09-9
• 2-(4-benzylpiperidin-1-yl)-8-((4-(trifluoromethyl)benzyl)oxy)quinoline

• Inchi： 1S/C29H27F3N2O/c30-29(31,32)25-12-9-23(10-13-25)20-35-26-8-4-7-24-11-14-27(33-28(24)26)34-17-15-22(16-18-34)19-21-5-2-1-3-6-21/h1-14,22H,15-20H2
• InChI Key： SZQQADBHQAYUNV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)COC1=CC=CC2C=CC(=NC=21)N1CCC(CC2C=CC=CC=2)CC1)(F)F

Computed Properties

• Exact Mass: 476.20754798g/mol
• Monoisotopic Mass: 476.20754798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-(4-benzylpiperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline

Research Briefing on 2-(4-benzylpiperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline (CAS: 941903-09-9)

Recent studies on the compound 2-(4-benzylpiperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline (CAS: 941903-09-9) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This quinoline derivative has garnered attention due to its unique structural features and biological activity, particularly in the context of receptor modulation and therapeutic applications.

The compound's molecular structure, characterized by a benzylpiperidine moiety and a trifluoromethylphenylmethoxy group, suggests its potential as a ligand for various biological targets. Recent in vitro studies have demonstrated its affinity for specific receptors, including those involved in neurological and inflammatory pathways. These findings position the compound as a valuable tool for further pharmacological exploration.

One of the key areas of investigation has been the compound's pharmacokinetic properties. Preliminary data indicate favorable absorption and distribution profiles, although further studies are needed to fully elucidate its metabolic pathways and potential drug-drug interactions. Researchers have also explored its stability under various physiological conditions, which is critical for its development as a therapeutic agent.

In terms of biological activity, recent experiments have shown that 2-(4-benzylpiperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline exhibits significant inhibitory effects on specific enzyme systems. These findings suggest potential applications in treating conditions such as neurodegenerative diseases or chronic inflammation. However, detailed mechanistic studies are still underway to confirm these hypotheses.

The synthesis and optimization of this compound have also been a focus of recent research. New synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies aim to identify more potent analogs. These efforts are crucial for advancing the compound through the drug discovery pipeline.

From a safety perspective, initial toxicological assessments have been conducted, revealing important information about the compound's safety profile. While these early results are promising, comprehensive preclinical studies will be necessary to fully evaluate its potential for clinical development.

Looking forward, researchers are particularly interested in exploring the compound's potential in combination therapies and its application in personalized medicine approaches. The unique chemical properties of 2-(4-benzylpiperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline make it an interesting candidate for these emerging therapeutic strategies.

In conclusion, the current body of research on 2-(4-benzylpiperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline (CAS: 941903-09-9) presents a compelling case for its continued investigation. While significant progress has been made in understanding its biological activity and potential applications, further studies are needed to fully realize its therapeutic potential and move it closer to clinical application.